1. Home
  2. Product
  3. Reference Standards
  4. N-Boc-N-desethyl Sunitinib-d5
N-Boc-N-desethyl Sunitinib-d5 N-Boc-N-desethyl Sunitinib-d5
Brand Name: Vulcanchem
CAS No.: 1246832-84-7
VCID: VC0131622
InChI: InChI=1S/C25H31FN4O4/c1-7-30(24(33)34-25(4,5)6)11-10-27-23(32)21-14(2)20(28-15(21)3)13-18-17-12-16(26)8-9-19(17)29-22(18)31/h8-9,12-13,28H,7,10-11H2,1-6H3,(H,27,32)(H,29,31)/b18-13-/i1D3,7D2
SMILES: CCN(CCNC(=O)C1=C(NC(=C1C)C=C2C3=C(C=CC(=C3)F)NC2=O)C)C(=O)OC(C)(C)C
Molecular Formula: C25H31FN4O4
Molecular Weight: 475.576

N-Boc-N-desethyl Sunitinib-d5

CAS No.: 1246832-84-7

Reference Standards

VCID: VC0131622

Molecular Formula: C25H31FN4O4

Molecular Weight: 475.576

N-Boc-N-desethyl Sunitinib-d5 - 1246832-84-7

CAS No. 1246832-84-7
Product Name N-Boc-N-desethyl Sunitinib-d5
Molecular Formula C25H31FN4O4
Molecular Weight 475.576
IUPAC Name tert-butyl N-[2-[[5-[(Z)-(5-fluoro-2-oxo-1H-indol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-carbonyl]amino]ethyl]-N-(1,1,2,2,2-pentadeuterioethyl)carbamate
Standard InChI InChI=1S/C25H31FN4O4/c1-7-30(24(33)34-25(4,5)6)11-10-27-23(32)21-14(2)20(28-15(21)3)13-18-17-12-16(26)8-9-19(17)29-22(18)31/h8-9,12-13,28H,7,10-11H2,1-6H3,(H,27,32)(H,29,31)/b18-13-/i1D3,7D2
Standard InChIKey GJJVBOSWZGYOFA-ILZNSAHESA-N
SMILES CCN(CCNC(=O)C1=C(NC(=C1C)C=C2C3=C(C=CC(=C3)F)NC2=O)C)C(=O)OC(C)(C)C
Synonyms N-[2-(N-tert-Butoxycarbonylethylamino-d5)ethyl]-5-[(Z)-(5-fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide;
PubChem Compound 71314160
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19